Cas no 58326-34-4 (Pyrrolo[2,3-b]pyrrole, 1,6-dihydro-)

• Product Name: Pyrrolo[2,3-b]pyrrole, 1,6-dihydro-
• CAS No: 58326-34-4
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 342487
• PubChem ID: 55262627
• Update Time: 2025-04-19

Pyrrolo[2,3-b]pyrrole, 1,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,3-b]pyrrole, 1,6-dihydro-
• 1,6-dihydropyrrolo[2,3-b]pyrrole
• 58326-34-4
• DTXSID30717033
• SCHEMBL2418981
• AKOS006302746

• Inchi： 1S/C6H6N2/c1-3-7-6-5(1)2-4-8-6/h1-4,7-8H
• InChI Key： CGRCTJNCJNTKKL-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CNC1=2

Computed Properties

• Exact Mass: 106.05318
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• PSA: 31.58